Cas no 2309468-50-4 (Tert-butyl 9-(4-bromo-1,3-thiazol-2-yl)-9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate)

• Product Name: Tert-butyl 9-(4-bromo-1,3-thiazol-2-yl)-9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate
• CAS No: 2309468-50-4
• MF: C₁₇H₂₅BrN₂O₄S
• MW: 433.360402822495
• CID: 6291349
• PubChem ID: 165738694
• Update Time: 2025-05-22

Tert-butyl 9-(4-bromo-1,3-thiazol-2-yl)-9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2309468-50-4
• tert-butyl 9-(4-bromo-1,3-thiazol-2-yl)-9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate
• EN300-7429096
• Tert-butyl 9-(4-bromo-1,3-thiazol-2-yl)-9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate

• Inchi： 1S/C17H25BrN2O4S/c1-15(2,3)24-14(21)20-8-9-23-16(11-20)4-6-17(22,7-5-16)13-19-12(18)10-25-13/h10,22H,4-9,11H2,1-3H3
• InChI Key： FANBCLLETFQKKE-UHFFFAOYSA-N
• SMILES： BrC1=CSC(C2(CCC3(CN(C(=O)OC(C)(C)C)CCO3)CC2)O)=N1

Computed Properties

• Exact Mass: 432.07184g/mol
• Monoisotopic Mass: 432.07184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 100Ų

Additional information on Tert-butyl 9-(4-bromo-1,3-thiazol-2-yl)-9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate

Tert-butyl 9-(4-bromo-1,3-thiazol-2-yl)-9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate: A Comprehensive Overview

The compound with CAS number 2309468-50-4, known as Tert-butyl 9-(4-bromo-1,3-thiazol-2-yl)-9-hydroxy-1-oxa-4-azaspiro[5.5]undecane-4-carboxylate, is a complex organic molecule with a unique structure that combines several functional groups and heterocyclic systems. This compound has garnered attention in recent years due to its potential applications in drug design and materials science. The molecule's structure features a tert-butyl group, a 1,3-thiazole ring, and a spiro system, which collectively contribute to its versatile chemical properties.

Recent studies have highlighted the importance of spiro compounds in medicinal chemistry, particularly for their ability to create complex three-dimensional structures that can interact with biological targets in novel ways. The 1,3-thiazole ring in this compound is a key structural element, as it is known to enhance the molecule's stability and bioavailability. Additionally, the presence of a bromo substituent on the thiazole ring suggests potential for further functionalization or bioactivity modulation.

The synthesis of this compound involves a multi-step process that typically includes the formation of the spiro system followed by the introduction of the thiazole moiety. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. For instance, recent advancements in catalytic asymmetric synthesis have enabled the construction of the spiro system with high enantioselectivity, which is crucial for applications in chiral drug development.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential modulator of certain G-protein coupled receptors (GPCRs). The hydroxyl group at position 9 plays a critical role in hydrogen bonding interactions, which are essential for receptor binding. Furthermore, the tert-butyl group provides steric bulk that can influence the molecule's bioavailability and metabolic stability.

Recent research has also focused on the photophysical properties of this compound. The combination of the thiazole ring and the spiro system creates unique electronic transitions that make this compound suitable for applications in optoelectronics and fluorescence sensing. For example, studies have demonstrated that this compound exhibits strong fluorescence under UV light, making it a candidate for use in biosensors or imaging agents.

In terms of industrial applications, this compound has been investigated as a precursor for more complex molecules with enhanced therapeutic potential. Its modular structure allows for easy substitution at various positions, enabling chemists to tailor its properties for specific applications. For instance, replacing the bromine atom with other halogens or functional groups could lead to derivatives with improved pharmacokinetic profiles.

Looking ahead, ongoing research aims to fully characterize the biological activity and mechanism of action of this compound. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into its therapeutic potential. Moreover, advancements in computational chemistry are being leveraged to predict the binding affinities and toxicity profiles of this compound before experimental validation.

In conclusion, Tert-butyl 9-(4-bromo-1,3-thiazol-2-yl)-9-hydroxy-1 oxaspiro[5.5]undecane carboxylate represents a fascinating example of how complex organic molecules can be designed and synthesized for diverse applications. Its unique structure and functional groups make it a valuable tool in both academic research and industrial development. As new findings emerge from ongoing studies, this compound is likely to play an increasingly important role in advancing our understanding of molecular design and function.